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Compound of Interest

Compound Name: Thiamphenicol Glycinate

Cat. No.: B1213343

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
intramuscular (IM) administration of thiamphenicol glycinate in goats. The information is
intended to guide researchers in designing and executing preclinical and clinical studies
involving this antibiotic.

Introduction

Thiamphenicol is a broad-spectrum bacteriostatic antibiotic, an analogue of chloramphenicol,
used in veterinary medicine to treat a variety of bacterial infections.[1] Its glycinate ester,
thiamphenicol glycinate hydrochloride, is a water-soluble form suitable for parenteral
administration.[1] This document outlines the protocol for the intramuscular injection of
thiamphenicol glycinate in goats, including dosage, pharmacokinetic data, and detailed
experimental procedures.

Quantitative Data Summary

The following tables summarize key quantitative data for the intramuscular administration of
thiamphenicol glycinate in goats.

Table 1: Recommended Dosage and Administration
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Parameter Value Reference
Dosage 30 mg/kg body weight [2][3]
Frequency Once daily [2][3]
Duration 5 consecutive days [2][3]
Route of Administration Intramuscular (IM) [2][3]

Table 2: Pharmacokinetic Parameters of Thiamphenicol in Goats after Intramuscular
Administration (30 mg/kg)

Goats with
Parameter Healthy Goats Pasteurella Reference
multocida infection

Cmax (ug/mL) 15.25+0.85 11.60 + 0.63 [2]
Tmax (h) 1.00 + 0.00 1.00 + 0.00 [2]
AUC (pg.h/mL) 89.13+5.12 68.74 £ 4.21 [2]
Elimination Half-life

3.84+0.21 3.27+0.18 [2]
(t2p) (h)
Bioavailability (%) 66.63 Not Reported [2][3]

Table 3: In Vitro Efficacy of Thiamphenicol and Related Compounds Against Common Goat
Pathogens
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o MIC Range MIC50 MIC90
Pathogen Antibiotic Reference
(ng/mL) (ng/mL) (ng/mL)
Pasteurella Chloramphen N N -
] ) Not Specified  Not Specified  75% sensitive  [4]
multocida icol
Mycoplasma
capricolum Chloramphen N Least Least
) Not Specified ) ) [5]
subsp. icol effective effective
capricolum
Staphylococc ~ Chloramphen -~ >90% »
) Not Specified - Not Specified  [6]
us aureus icol sensitive
Mannheimia ) N »
) Florfenicol 1-8 Not Specified  Not Specified [7]
haemolytica

Note: Data for thiamphenicol against specific goat pathogens is limited. Florfenicol is a

structurally related analogue.[8]

Experimental Protocols
Materials

Thiamphenicol glycinate hydrochloride for injection (lyophilized powder)

Sterile Water for Injection (diluent)

Sterile syringes (1 mL, 5 mL, or 10 mL, depending on the calculated volume)

Sterile needles (18-20 gauge, 1-1.5 inch length)[9]

70% Isopropyl alcohol swabs

Animal weighing scale

Appropriate animal restraint equipment

Sharps disposal container
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Drug Reconstitution and Dose Calculation

3.2.1. Reconstitution of Thiamphenicol Glycinate

Thiamphenicol glycinate for injection is typically supplied as a lyophilized powder that
requires reconstitution with a sterile diluent.

Read the manufacturer's instructions: Always refer to the product-specific guidelines for the
recommended diluent and final concentration.

» Aseptic Technique: Wipe the rubber stoppers of both the thiamphenicol vial and the diluent
vial with a 70% isopropyl alcohol swab and allow to air dry.[10]

» Withdraw Diluent: Using a sterile syringe and needle, draw up the specified volume of Sterile
Water for Injection.

» Reconstitute: Inject the diluent into the vial containing the thiamphenicol powder.[10]

e Dissolve: Gently swirl the vial until the powder is completely dissolved. Do not shake
vigorously to avoid foaming.[11] The resulting solution should be clear.

3.2.2. Dose Calculation

The volume of the reconstituted drug to be injected is calculated based on the goat's body
weight and the final concentration of the drug solution.

Formula:

Example Calculation:

e Goat's Weight: 40 kg
e Dosage: 30 mg/kg

o Concentration after Reconstitution: 200 mg/mL

Intramuscular Injection Procedure
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e Animal Restraint: Properly restrain the goat to ensure the safety of both the animal and the
administrator.

o Site Selection: The preferred sites for intramuscular injection in goats are the large muscles
of the neck or the gluteal muscles of the hind limb.[12] Avoid areas with major nerves and
blood vessels.

o Site Preparation: Clean the injection site with a 70% isopropyl alcohol swab and allow it to air
dry.

» Needle Insertion: Insert the needle deep into the muscle mass at a 90-degree angle to the
skin.

o Aspiration: Before injecting, pull back slightly on the syringe plunger to ensure the needle is
not in a blood vessel. If blood appears in the syringe, withdraw the needle and select a new
injection site.

« Injection: If no blood is aspirated, slowly and steadily depress the plunger to administer the
medication.

e Volume per Site: Do not inject more than 5 mL of the solution at a single site.[9] If the
calculated dose exceeds 5 mL, divide the dose and administer it at two different locations.

» Needle Withdrawal and Disposal: After injection, withdraw the needle and safely dispose of
the needle and syringe in a designated sharps container.

o Post-Injection: Gently massage the injection site to aid in the dispersion of the medication.
Monitor the animal for any immediate adverse reactions.

Safety and Efficacy

4.1. Efficacy

Thiamphenicol has a broad spectrum of activity against Gram-positive and Gram-negative
bacteria.[1] It is effective against common respiratory and intestinal pathogens in livestock.[1]
The clinical efficacy in goats with respiratory disease caused by susceptible bacteria is
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expected to be high, with plasma concentrations exceeding the Minimum Inhibitory
Concentrations (MICs) for many pathogens.

4.2. Safety and Adverse Effects
o General Tolerance: Thiamphenicol is generally well-tolerated in livestock.[1]

o Adverse Effects: Potential adverse effects, although rare, can include gastrointestinal
disturbances and, with prolonged use, bone marrow suppression.[13] Allergic reactions are
also possible.[13]

« Injection Site Reactions: Intramuscular injections can sometimes cause local tissue irritation
or swelling.[14][15] Following the proper injection technique and volume limitations per site
can minimize these reactions.

Visualizations
Mechanism of Action of Thiamphenicol
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Calculation
Injection Volume (mL) = (Body Weight x Dosage) / Concentration

Final Injection
Volume (mL)

Goat's Body Weight (kg) | Dosage (mg/kg) | Drug Concentration (mg/mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Intramuscular
Injection of Thiamphenicol Glycinate in Goats]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1213343#intramuscular-injection-protocol-for-
thiamphenicol-glycinate-in-goats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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